Cas no 1956324-90-5 (1-(4-Chlorophenyl)-N-methyl-3-(pyrrolidin-1-yl)propan-1-amine dihydrochloride)
1-(4-Chlorophenyl)-N-methyl-3-(pyrrolidin-1-yl)propan-1-amine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-chlorophenyl)-n-methyl-3-(pyrrolidin-1-yl)propan-1-amine 2hcl
- 1-(4-Chlorophenyl)-N-methyl-3-(pyrrolidin-1-yl)propan-1-amine dihydrochloride
-
- MDL: MFCD03426422
- Inchi: 1S/C14H21ClN2.2ClH/c1-16-14(8-11-17-9-2-3-10-17)12-4-6-13(15)7-5-12;;/h4-7,14,16H,2-3,8-11H2,1H3;2*1H
- InChI Key: HDRKAFOUCWSGRB-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(CCN1CCCC1)NC.Cl.Cl
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 208
- Topological Polar Surface Area: 15.3
1-(4-Chlorophenyl)-N-methyl-3-(pyrrolidin-1-yl)propan-1-amine dihydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(4-Chlorophenyl)-N-methyl-3-(pyrrolidin-1-yl)propan-1-amine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM513356-1g |
1-(4-Chlorophenyl)-N-methyl-3-(pyrrolidin-1-yl)propan-1-amine dihydrochloride |
1956324-90-5 | 97% | 1g |
$1592 | 2023-01-01 | |
| AstaTech | 78122-0.1/G |
1-(4-CHLOROPHENYL)-N-METHYL-3-(PYRROLIDIN-1-YL)PROPAN-1-AMINE 2HCL |
1956324-90-5 | 98% | 0.1g |
$253 | 2023-09-16 | |
| AstaTech | 78122-0.5/G |
1-(4-CHLOROPHENYL)-N-METHYL-3-(PYRROLIDIN-1-YL)PROPAN-1-AMINE 2HCL |
1956324-90-5 | 98% | 0.5g |
$1011 | 2023-09-16 | |
| AstaTech | 78122-1/g |
1-(4-CHLOROPHENYL)-N-METHYL-3-(PYRROLIDIN-1-YL)PROPAN-1-AMINE 2HCL |
1956324-90-5 | 98% | 1g |
$1820 | 2023-09-16 | |
| 1PlusChem | 1P024XMI-100mg |
1-(4-CHLOROPHENYL)-N-METHYL-3-(PYRROLIDIN-1-YL)PROPAN-1-AMINE 2HCL |
1956324-90-5 | 98% | 100mg |
$317.00 | 2023-12-19 | |
| 1PlusChem | 1P024XMI-500mg |
1-(4-CHLOROPHENYL)-N-METHYL-3-(PYRROLIDIN-1-YL)PROPAN-1-AMINE 2HCL |
1956324-90-5 | 98% | 500mg |
$1194.00 | 2023-12-19 |
1-(4-Chlorophenyl)-N-methyl-3-(pyrrolidin-1-yl)propan-1-amine dihydrochloride Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 1-(4-Chlorophenyl)-N-methyl-3-(pyrrolidin-1-yl)propan-1-amine dihydrochloride
Introduction to 1-(4-Chlorophenyl)-N-methyl-3-(pyrrolidin-1-yl)propan-1-amine dihydrochloride (CAS No. 1956324-90-5)
1-(4-Chlorophenyl)-N-methyl-3-(pyrrolidin-1-yl)propan-1-amine dihydrochloride, identified by its CAS number 1956324-90-5, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development. The structural features of this molecule, particularly its aromatic ring system and the presence of a pyrrolidine moiety, contribute to its unique pharmacological profile.
The name of this compound provides valuable insights into its chemical structure. The 4-Chlorophenyl group indicates the presence of a chlorinated benzene ring, which is a common feature in many bioactive molecules due to its ability to modulate receptor interactions. The N-methyl group suggests a secondary amine functionality, which can influence the compound's solubility and metabolic stability. Additionally, the 3-(pyrrolidin-1-yl)propan-1-amine moiety introduces a nitrogen-containing heterocycle, known for its role in enhancing binding affinity and selectivity in drug targets. The dihydrochloride salt form indicates that the compound is provided as a stable salt, improving its handling and solubility properties.
In recent years, there has been growing interest in the development of novel therapeutic agents targeting neurological disorders. The pyrrolidine scaffold, present in this compound, has been extensively studied for its potential in modulating neurotransmitter systems. Research has demonstrated that pyrrolidine derivatives can interact with various receptors and enzymes involved in synaptic transmission, making them attractive candidates for treating conditions such as depression, anxiety, and neurodegenerative diseases. The 4-Chlorophenyl group further enhances the pharmacological potential by providing a lipophilic moiety that facilitates membrane penetration.
One of the most compelling aspects of 1-(4-Chlorophenyl)-N-methyl-3-(pyrrolidin-1-yl)propan-1-amine dihydrochloride is its reported activity as a potent inhibitor of certain enzymes implicated in inflammation and pain pathways. Preclinical studies have shown that this compound exhibits significant inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins involved in inflammatory responses. By targeting these enzymes, the compound holds promise for developing treatments for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.
The dihydrochloride form of the compound enhances its pharmacokinetic properties by increasing solubility and stability. This makes it more suitable for formulation into oral or injectable dosage forms, improving patient compliance and therapeutic efficacy. Furthermore, the stability of the salt form ensures that the active pharmaceutical ingredient remains potent throughout its shelf life, reducing degradation issues often encountered with free bases.
Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 1-(4-Chlorophenyl)-N-methyl-3-(pyrrolidin-1-yl)propan-1-amine dihydrochloride. Molecular docking studies have been instrumental in predicting binding interactions with biological targets such as protein kinases and G protein-coupled receptors (GPCRs). These studies have revealed that the compound can bind to specific pockets within these targets with high affinity, suggesting its potential as a lead compound for further optimization.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include chlorination of the aromatic ring, formation of the pyrrolidine moiety through cycloaddition reactions, and final salt formation to enhance stability. Advances in green chemistry principles have also been applied to improve the sustainability of these synthetic routes by minimizing waste generation and utilizing environmentally friendly solvents.
From a regulatory perspective, 1-(4-Chlorophenyl)-N-methyl-3-(pyrrolidin-1-yl)propan-1-amine dihydrochloride must undergo rigorous testing to meet safety and efficacy standards before being considered for clinical use. Preclinical toxicology studies are essential to assess potential side effects and determine safe dosage ranges. These studies often involve animal models to evaluate acute toxicity, chronic exposure effects, and potential long-term health risks.
The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents with improved efficacy and safety profiles. Compounds like 1-(4-Chlorophenyl)-N-methyl-3-(pyrrolidin-1-yl)propan-1-amine dihydrochloride represent valuable starting points for drug development pipelines. By leveraging structural biology insights and high-throughput screening technologies, researchers can rapidly identify promising candidates for further investigation.
In conclusion, 1-(4-Chlorophenyl)-N-methyl-3-(pyrrolidin-1-y l)propan - 1 - amine dihydrochloride (CAS No . 1956324 - 90 - 5) is a multifaceted compound with significant potential in pharmaceutical applications . Its unique structural features , combined with promising preclinical data , make it an attractive candidate for further research . As advancements continue in drug discovery technologies , compounds like this one will play a crucial role in developing next-generation therapeutics for various diseases .
1956324-90-5 (1-(4-Chlorophenyl)-N-methyl-3-(pyrrolidin-1-yl)propan-1-amine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)